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Compound of Interest

Compound Name: N-Dodecylglycine hydrochloride

CAS No.: 21937-95-1

Cat. No.: B12678249

Get Quote

Abstract & Core Directive
Extraction of integral membrane proteins (IMPs) requires a delicate balance between lipid

bilayer disruption and the preservation of native protein structure. N-Dodecylglycine
Hydrochloride (N-Dodecylglycine HCl) is a secondary amine-based amphoteric surfactant.[1]

Unlike quaternary ammonium betaines (e.g., Empigen BB), N-Dodecylglycine possesses a pH-

tunable headgroup that allows it to transition between cationic and zwitterionic states.[1]

This guide provides a standardized protocol for using N-Dodecylglycine HCl to solubilize

"difficult" membrane proteins—specifically those prone to aggregation or found in inclusion

bodies—while maintaining compatibility with downstream structural biology applications.[1]
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WARNING: Do not confuse N-Dodecylglycine (Secondary amine, C12-NH-CH2-COOH) with

Empigen BB (N-Dodecyl-N,N-dimethylglycine, Tertiary amine betaine). [1] * N-Dodecylglycine:

Amphoteric (Charge depends on pH).[1] Capable of hydrogen bonding at the headgroup.

Empigen BB: Permanently Zwitterionic/Cationic (quaternary). Stronger denaturing potential.

[1]

Chemical & Physical Properties[1][2][3][4][5][6]
Understanding the surfactant's behavior in solution is prerequisite to successful extraction.

Property Value / Description Notes

Chemical Name
N-Dodecylglycine

Hydrochloride
(N-Laurylglycine HCl)

Formula

Molecular Weight
~279.8 g/mol (Free Acid: ~243.

[1]4)

CMC (Approx.)
1.5 – 3.0 mM (0.04% – 0.08%

w/v)

Strongly dependent on ionic

strength and pH.[1]

Charge Behavior

pH < 2.3: Cationic (+)pH 2.3–

9.6: Zwitterionic (+/-)pH > 9.6:

Anionic (-)

Isoelectric range covers most

physiological buffers (pH 7.0–

8.0).[1]

Krafft Point
> 25°C (Concentration

dependent)

Stock solutions may require

warming to 30–40°C to

dissolve.[1]

Aggregation # ~60–80 monomers
Estimates based on C12-chain

homologs.[1]
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Mechanism of Action
N-Dodecylglycine HCl operates via a "Displace and Cap" mechanism.[1]

Intercalation: The hydrophobic dodecyl (

) tail inserts into the lipid bilayer, disrupting Van der Waals forces between fatty acyl chains.
[1]

Solubilization: As concentration exceeds the Critical Micelle Concentration (CMC), the

surfactant forms mixed micelles, sequestering the hydrophobic transmembrane domains

(TMDs) of the protein.

Stabilization (The Zwitterionic Advantage): At physiological pH (7.4), the glycine headgroup

is zwitterionic (

and

).[1] This creates a "salt-bridge-mimetic" hydration shell that reduces non-specific protein
aggregation, a common failure mode with purely non-ionic detergents like DDM.[1]

Visualizing the Solubilization Pathway
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Caption: Transition from native membrane to stable Protein-Detergent Complex (PDC) driven

by N-Dodecylglycine concentration.

Experimental Protocol
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Objective: Create a stable 10% (w/v) stock solution. Note: N-Dodecylglycine HCl has limited

solubility at low temperatures.[1][2]

Weighing: Weigh 1.0 g of N-Dodecylglycine HCl powder.

Solvent: Add 8.0 mL of ultrapure water (Milli-Q).

pH Adjustment (Critical):

The HCl salt will be acidic.

Add 10N NaOH dropwise while monitoring pH.[1] Adjust to pH 7.5 – 8.0.

Observation: The solution may transition from cloudy to clear as it passes the pKa of the

carboxyl group and enters the zwitterionic solubility window.

Final Volume: Adjust volume to 10 mL with water.

Clarification: If the solution remains cloudy, warm to 37°C. If turbidity persists, filter through a

0.22 µm PVDF filter.

Storage: Store at room temperature (RT). Do not freeze, as this causes irreversible

precipitation.

Phase 2: Solubilization of Membrane Proteins
Target: Integral Membrane Protein expressed in E. coli or Mammalian cells.[1]

Step-by-Step Methodology:

Cell Lysis:

Resuspend cell pellet in Lysis Buffer (50 mM HEPES pH 7.5, 150 mM NaCl, 10% Glycerol,

Protease Inhibitors).

Lyse via sonication or microfluidization.[1]

Clarification Spin: Centrifuge at 10,000 x g for 15 min at 4°C to remove unbroken cells and

debris. Keep the supernatant (if protein is in membranes) or pellet (if inclusion bodies -

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Dodicin
https://publications.lib.chalmers.se/records/fulltext/155389.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Dodicin
https://pubchem.ncbi.nlm.nih.gov/compound/Dodicin
https://pubchem.ncbi.nlm.nih.gov/compound/Dodicin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12678249?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


see Optimization).[1]

Membrane Isolation: Ultracentrifuge supernatant at 100,000 x g for 1 hour at 4°C. Discard

supernatant; the pellet contains the membranes.

Solubilization:

Resuspend membrane pellet in Solubilization Buffer (Same as Lysis Buffer but without

inhibitors if not needed).[1]

Protein Quantification: Measure total protein concentration (BCA assay).[1] Target: 2–5

mg/mL.[1]

Detergent Addition: Add N-Dodecylglycine stock to a final concentration of 1.0% – 2.0%

(w/v).

Ratio Check: Ensure Detergent:Protein ratio is at least 3:1 (w/w), preferably 5:1.[1]

Incubation: Rotate gently at 4°C for 2 hours (mild targets) or Room Temperature for 1 hour

(robust/aggregated targets).

Extraction Verification:

Ultracentrifuge at 100,000 x g for 45 min.

Collect Supernatant (Solubilized Fraction) and Pellet (Insoluble).[1]

Analysis: Analyze equal volumes via SDS-PAGE / Western Blot.[1]

Success Metric: >80% of target protein in the Supernatant.

Phase 3: Downstream Purification
N-Dodecylglycine is compatible with IMAC (Ni-NTA) and SEC.[1]

Wash Buffer: Reduce detergent concentration to 0.1% (w/v) (~3-4x CMC) to maintain micelle

coverage without excess free detergent.[1]

Elution: Can be performed with Imidazole (for His-tag).[1]
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Exchange: If the protein is intended for Cryo-EM or Crystallography, exchange N-

Dodecylglycine for DDM or LMNG on the SEC column. N-Dodecylglycine acts as an

excellent "extraction" detergent that can be swapped for a "structural" detergent later.[1]

Troubleshooting & Optimization (E-E-A-T)
Issue Root Cause Solution

Cloudy Stock Solution
Krafft point is above RT or pH

is incorrect.

Warm to 40°C. Ensure pH is >

6.0. If using high salt

(>500mM), reduce salt

concentration.[1]

Low Solubilization Yield
Detergent:Protein ratio too low.

[1]

Increase detergent to 2.0% or

dilute protein sample to 1

mg/mL before adding

detergent.[1]

Protein Precipitation Isoelectric precipitation.[1]

N-Dodecylglycine is

zwitterionic.[1][3] Ensure buffer

pH is at least 1 unit away from

the protein's pI.

Ni-NTA Leaching
High detergent concentration

stripping metal.[1]

N-Dodecylglycine is a weak

chelator (glycine head).[1] Do

not exceed 1% during column

loading. Use Cobalt resin for

higher stability.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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